3-(1-benzofuran-2-yl)-4-methyl-5-[(4-nitrobenzyl)thio]-4H-1,2,4-triazole

• IUPAC Name: 3-(1-benzofuran-2-yl)-4-methyl-5-[(4-nitrophenyl)methylsulfanyl]-1,2,4-triazole
• InChI: InChI=1S/C18H14N4O3S/c1-21-17(16-10-13-4-2-3-5-15(13)25-16)19-20-18(21)26-11-12-6-8-14(9-7-12)22(23)24/h2-10H,11H2,1H3
• InChI Key: STDXANIHEKELFW-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1SCC2=CC=C(C=C2)[N+](=O)[O-])C3=CC4=CC=CC=C4O3
• Molecular Formula: C18H14N4O3S
• Molecular Weight: 366.4 g/mol

Description

3-(1-benzofuran-2-yl)-4-methyl-5-[(4-nitrobenzyl)thio]-4H-1,2,4-triazole is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been synthesized using various methods and has shown promising results in various fields of research.

Mechanism of Action

The mechanism of action of 3-(1-benzofuran-2-yl)-4-methyl-5-[(4-nitrobenzyl)thio]-4H-1,2,4-triazole is not fully understood. However, it has been suggested that this compound may act by inhibiting certain enzymes or signaling pathways in the body. Additionally, this compound may interact with specific receptors in the body, leading to its observed biological activities.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. For example, this compound has been shown to inhibit the growth of cancer cells and reduce inflammation in the body. Additionally, this compound has been shown to have antimicrobial activity against various bacterial strains.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(1-benzofuran-2-yl)-4-methyl-5-[(4-nitrobenzyl)thio]-4H-1,2,4-triazole in lab experiments is its wide range of biological activities. This compound has been shown to have potential applications in various fields of research, including cancer research, inflammation research, and neuroscience research. Additionally, this compound is relatively easy to synthesize and has been shown to be stable under various conditions.
However, there are also some limitations to using this compound in lab experiments. For example, the mechanism of action of this compound is not fully understood, which may make it difficult to interpret experimental results. Additionally, this compound has not yet been extensively studied in vivo, which may limit its potential applications in certain areas of research.

Future Directions

There are many potential future directions for the study of 3-(1-benzofuran-2-yl)-4-methyl-5-[(4-nitrobenzyl)thio]-4H-1,2,4-triazole. One potential direction is the further investigation of its potential use in the treatment of neurological disorders such as Alzheimer's disease. Additionally, this compound may have potential applications in the development of new antimicrobial agents or anti-inflammatory drugs. Finally, the mechanism of action of this compound should be further elucidated to better understand its observed biological activities.

Scientific Research Applications

3-(1-benzofuran-2-yl)-4-methyl-5-[(4-nitrobenzyl)thio]-4H-1,2,4-triazole has been studied extensively for its potential applications in scientific research. This compound has been shown to exhibit a wide range of biological activities, including antitumor, anti-inflammatory, and antimicrobial activities. Additionally, this compound has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease.